Cas no 2172440-97-8 (2-(3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}cyclobutyl)acetic acid)

• Product Name: 2-(3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}cyclobutyl)acetic acid
• CAS No: 2172440-97-8
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6084869
• PubChem ID: 165571713
• Update Time: 2025-08-03

2-(3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}cyclobutyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}cyclobutyl)acetic acid
• EN300-1578091
• 2172440-97-8
• 2-(3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}cyclobutyl)acetic acid

• Inchi： 1S/C26H30N2O5/c1-16(10-24(29)27-14-18-11-17(12-18)13-25(30)31)28-26(32)33-15-23-21-8-4-2-6-19(21)20-7-3-5-9-22(20)23/h2-9,16-18,23H,10-15H2,1H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： JYMUCZXMIFJBDT-UHFFFAOYSA-N
• SMILES： OC(CC1CC(CNC(CC(C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 105Ų

Additional information on 2-(3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}cyclobutyl)acetic acid

Research Briefing on 2-(3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}cyclobutyl)acetic acid (CAS: 2172440-97-8)

In recent years, the compound 2-(3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}cyclobutyl)acetic acid (CAS: 2172440-97-8) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug discovery, peptide synthesis, and targeted therapeutics. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the cyclobutylacetic acid moiety makes it a versatile intermediate in organic synthesis and bioconjugation strategies.

Recent studies have focused on the synthesis and optimization of 2-(3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}cyclobutyl)acetic acid to enhance its stability, solubility, and reactivity. Researchers have employed advanced techniques such as solid-phase peptide synthesis (SPPS) and high-performance liquid chromatography (HPLC) to purify and characterize this compound. The Fmoc group, in particular, has been instrumental in facilitating the stepwise assembly of peptides, while the cyclobutyl ring contributes to the conformational rigidity of the molecule, potentially improving its binding affinity to biological targets.

One of the key findings from recent research is the application of this compound in the development of novel peptide-based therapeutics. For instance, it has been utilized as a building block in the synthesis of cyclic peptides, which are known for their enhanced metabolic stability and target specificity. Additionally, its role in the construction of peptide-drug conjugates (PDCs) has been investigated, with promising results in improving the pharmacokinetic properties of small-molecule drugs. These advancements highlight the compound's potential in addressing challenges related to drug delivery and bioavailability.

Further investigations have explored the mechanistic aspects of 2-(3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}cyclobutyl)acetic acid in biological systems. In vitro studies have demonstrated its ability to modulate protein-protein interactions, particularly in pathways associated with inflammation and cancer. The compound's unique structure allows it to act as a molecular scaffold, enabling the design of inhibitors or activators of specific protein targets. These findings underscore its utility in the rational design of next-generation therapeutics.

Despite these promising developments, challenges remain in the large-scale production and application of this compound. Issues such as cost-effectiveness, scalability, and potential toxicity need to be addressed to fully realize its potential in clinical settings. Ongoing research aims to optimize synthetic routes and evaluate the safety profile of derivatives based on this scaffold. Collaborative efforts between academia and industry are expected to drive further innovations in this area.

In conclusion, 2-(3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}cyclobutyl)acetic acid (CAS: 2172440-97-8) represents a valuable tool in chemical biology and drug discovery. Its multifunctional nature and adaptability make it a promising candidate for a wide range of applications, from peptide synthesis to targeted therapy. As research continues to uncover its full potential, this compound is poised to play a pivotal role in advancing the field of medicinal chemistry.